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Compound of Interest

Compound Name: ISO-CHLORIDAZON

Cat. No.: B1142978 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address challenges in dissolving ISO-CHLORIDAZON in aqueous buffers for

experimental use.

Quick Reference: Physicochemical Properties of
CHLORIDAZON (Isomer of ISO-CHLORIDAZON)
A clear understanding of the physicochemical properties of a compound is crucial for

developing effective solubilization strategies. The data below for CHLORIDAZON, an isomer of

ISO-CHLORIDAZON, provides a strong starting point for experimental design.
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Property Value Source

Molecular Formula C10H8ClN3O [1][2]

Molecular Weight 221.65 g/mol [1][2]

Water Solubility ~400 mg/L (at 20°C) [3]

pKa ~3.0 - 3.4 [4]

logP ~1.14 - 1.19 [3]

Melting Point ~198-202 °C (Technical Grade) [3]

Note: Most detailed solubility data is available for CHLORIDAZON. As isomers, their

physicochemical properties are expected to be very similar.

Troubleshooting Guide: Common Solubility Issues
This guide addresses common problems encountered when preparing aqueous solutions of

ISO-CHLORIDAZON.

Issue 1: ISO-CHLORIDAZON Fails to Dissolve or Forms
a Precipitate in Aqueous Buffer
Symptoms:

Visible particulate matter in the solution.

Cloudy or milky appearance of the solution.

Inconsistent results in downstream assays.

Troubleshooting Workflow:
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Start: ISO-CHLORIDAZON
Precipitation Issue

Verify Buffer pH

pH < 5.0?

Adjust pH to > 5.0
(e.g., with 0.1M NaOH)

Yes

pH ≥ 5.0

No

Re-attempt Dissolution

Successful

Introduce a Co-solvent

Fails

Follow Co-solvent Protocol
(e.g., DMSO, Ethanol)

Re-attempt Dissolution

Precipitation Persists

Fails

Consult Further or
Consider Micronization

Successful

Use a Surfactant

Follow Surfactant Protocol
(e.g., Tween 80, Poloxamer)

Re-attempt Dissolution

Precipitation Persists

Fails

Successful

Employ Cyclodextrins

Follow Cyclodextrin Protocol
(e.g., HP-β-CD)

Re-attempt Dissolution

Successful/Fails
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Start: Prepare ISO-CHLORIDAZON Solution

Weigh ISO-CHLORIDAZON

Add to Acidic Buffer (pH < 4.0)

Stir Solution

Slowly Add 0.1M NaOH

Monitor pH

Is Compound Dissolved
and pH > 5.0?

No

End: Solution Prepared

Yes
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Herbicidal Action

Drug Development Context

ISO-CHLORIDAZON Photosystem II
(PSII)

Inhibits Electron Transport Chain Inhibition of
Photosynthesis

Pyridazinone Scaffold VAP-1 Inhibition Anti-inflammatory
Research

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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